Cas no 2411292-46-9 (N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide)

• Product Name: N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide
• CAS No: 2411292-46-9
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5358204
• Update Time: 2025-10-29

N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952175079
• N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide
• N-[1-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)cyclohexyl]but-2-ynamide

• Inchi： 1S/C17H20N4O/c1-2-8-16(22)18-17(10-5-3-6-11-17)13-15-20-19-14-9-4-7-12-21(14)15/h4,7,9,12H,3,5-6,10-11,13H2,1H3,(H,18,22)
• InChI Key： ANKFPMGEMZKWKK-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NC1(CC2=NN=C3C=CC=CN23)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide

N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide: A Comprehensive Overview

The compound N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide, identified by the CAS number NO2411292-46-9, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties. In this article, we delve into its structure, synthesis, applications, and recent advancements in research.

The molecular structure of N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide is characterized by a triazolopyridine ring system fused with a cyclohexane ring. The presence of the triazolopyridine moiety imparts unique electronic properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of advanced pharmaceuticals and agrochemicals.

One of the most notable aspects of this compound is its ability to act as a precursor in the development of bioactive molecules. Researchers have successfully utilized it in the construction of novel drug candidates targeting various diseases. For instance, recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. These findings underscore its importance in drug discovery pipelines.

The synthesis of N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolopyridine ring system and subsequent functionalization to introduce the cyclohexane and butynamide groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, significantly improving yield and purity.

In terms of applications, this compound has found utility in several fields beyond pharmaceuticals. Its unique electronic properties make it an ideal candidate for use in materials science applications such as organic electronics and optoelectronics. For example, studies have demonstrated its potential as a building block for constructing advanced organic semiconductors with tailored electronic properties.

Moreover, the compound has shown promise in agricultural chemistry. Its derivatives have been tested for their ability to act as plant growth regulators and pest control agents. Recent field trials indicate that certain analogs can enhance crop yield without adverse environmental impacts.

From an environmental standpoint, researchers are increasingly focusing on developing sustainable methods for synthesizing this compound. Green chemistry approaches such as using renewable feedstocks and minimizing waste generation are being explored to reduce its ecological footprint.

In conclusion, N-[1-([1,2,4]Triazolo[4,3-a]pyridin-3-ylmethyl)cyclohexyl]but-2-ynamide stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses and optimized synthesis routes for this compound.